N-cyclopentyl-N'-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]ethanediamide

• IUPAC Name: N'-cyclopentyl-N-(2-morpholin-4-yl-2-naphthalen-1-ylethyl)oxamide
• InChI: InChI=1S/C23H29N3O3/c27-22(23(28)25-18-8-2-3-9-18)24-16-21(26-12-14-29-15-13-26)20-11-5-7-17-6-1-4-10-19(17)20/h1,4-7,10-11,18,21H,2-3,8-9,12-16H2,(H,24,27)(H,25,28)
• InChI Key: DSYBOBSBVHXULP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)C(=O)NCC(C2=CC=CC3=CC=CC=C32)N4CCOCC4
• Molecular Formula: C23H29N3O3
• Molecular Weight: 395.5 g/mol

Description

The compound is a complex organic molecule that contains a cyclopentyl group, a naphthalene group, and a morpholine group. Morpholine is a common moiety in pharmaceuticals and agrochemicals due to its polarity and basicity. Naphthalene is a polycyclic aromatic hydrocarbon known for its characteristic smell, while cyclopentyl is a cycloalkane group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex, given the presence of multiple functional groups and rings. The morpholine ring provides a site of basicity, the naphthalene ring contributes to the compound’s aromaticity and potential for π-π interactions, and the cyclopentyl group could influence the compound’s three-dimensional shape.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents present. The morpholine ring might undergo reactions at the nitrogen or at the carbon adjacent to the nitrogen. The naphthalene ring, being aromatic, might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its degree of crystallinity, solubility in various solvents, melting point, and boiling point would need to be determined experimentally.

Scientific Research Applications

N-cyclopentyl-N'-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]ethanediamide has been studied for its potential applications in scientific research, particularly in the areas of cancer, inflammation, and pain. Studies have shown that this compound is a potent inhibitor of the enzyme COX-2, which is involved in the production of pro-inflammatory molecules such as prostaglandins. By inhibiting COX-2, this compound can reduce inflammation and pain associated with various conditions, including arthritis and cancer. This compound has also been studied for its potential to inhibit the growth of cancer cells, and it has been found to be effective in reducing the growth and spread of certain types of cancer cells.

Mechanism of Action

The mechanism of action of N-cyclopentyl-N'-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]ethanediamide is primarily due to its ability to inhibit the enzyme COX-2. COX-2 is an enzyme that is involved in the production of pro-inflammatory molecules such as prostaglandins. By inhibiting the activity of COX-2, this compound can reduce inflammation and pain associated with various conditions. In addition, this compound has been found to be effective in reducing the growth and spread of certain types of cancer cells.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. Studies have shown that this compound is a potent inhibitor of the enzyme COX-2, which is involved in the production of pro-inflammatory molecules such as prostaglandins. By inhibiting COX-2, this compound can reduce inflammation and pain associated with various conditions, including arthritis and cancer. In addition, this compound has been found to be effective in reducing the growth and spread of certain types of cancer cells. This compound has also been found to have antioxidant and anti-apoptotic effects, which can help to protect cells from damage.

Advantages and Limitations for Lab Experiments

The use of N-cyclopentyl-N'-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]ethanediamide in laboratory experiments has several advantages and limitations. One advantage of using this compound is that it is a relatively simple compound to synthesize, and it can be produced in large quantities. In addition, this compound is a potent inhibitor of the enzyme COX-2, which can be beneficial in studying inflammation and pain associated with various conditions. However, there are also some limitations to using this compound in laboratory experiments. This compound has been found to have a relatively short half-life, which can limit its potential applications in laboratory experiments. In addition, this compound is not selective for COX-2, which can lead to unwanted side effects.

Future Directions

There are several potential future directions for research on N-cyclopentyl-N'-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]ethanediamide. One potential direction is further research into the potential applications of this compound in the treatment of cancer and inflammation. Additionally, further research into the mechanism of action of this compound could help to identify potential new targets for the compound. Finally, further research into the pharmacokinetics of this compound could help to identify ways to increase the compound's half-life, which would make it more useful in laboratory experiments.

Synthesis Methods

N-cyclopentyl-N'-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]ethanediamide can be synthesized in a two-step process. The first step involves the reaction of a cyclopentyl morpholine with a naphthalene-1-yl ethyl ester in the presence of a base and a catalyst. The reaction produces a cyclopentyl-N'-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]ethanediamide intermediate, which is then reacted with an acid to produce the desired this compound product. The synthesis of this compound has been found to be relatively straightforward and efficient, and the compound can be produced in large quantities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any chemical, appropriate safety precautions should be taken when handling it.